6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• SMILES: C1C=CCN1C2=NC=C(C=C2)C=O
• InChI: InChI=1S/C10H10N2O/c13-8-9-3-4-10(11-7-9)12-5-1-2-6-12/h1-4,7-8H,5-6H2
• InChIKey: RQPORCFNZUVHGG-UHFFFAOYSA-N

6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde: Functionalized Aldehyde Overview

6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde (CAS 1862541-54-5) is a bifunctional heterocyclic aldehyde featuring a pyridine core substituted at the 6-position with a 2,5-dihydropyrrole moiety. This structural motif provides a unique combination of an electrophilic aldehyde handle and a partially unsaturated nitrogen heterocycle, which imparts distinct electronic and steric properties . The compound serves as a versatile building block in medicinal chemistry, particularly for the synthesis of pyrrole-based dihydroorotate dehydrogenase (DHODH) inhibitors and other bioactive molecules [1].

1

Workflow

Aldehyde-based heterocycle synthesis

2

Selection

2,5-Dihydropyrrole scaffold for constrained conformations

3

Use context

DHODH inhibitor lead optimization programs

• [1] Kokkonda S, Deng X, White KL, et al. Lead Optimization of a Pyrrole-Based Dihydroorotate Dehydrogenase Inhibitor Series for the Treatment of Malaria. J Med Chem. 2020;63(9):4929-4956. View Source

Irreplaceability of 6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde

The 2,5-dihydropyrrole substituent in this compound is not a generic heterocycle; it is a partially unsaturated ring that confers a distinct electronic environment and conformational rigidity compared to fully saturated pyrrolidine or fully aromatic pyrrole analogs . This structural nuance directly impacts target binding affinity and metabolic stability in medicinal chemistry applications. For instance, in the context of DHODH inhibition, the 2,5-dihydropyrrole moiety has been shown to bind an alternative enzyme conformation, leading to improved species selectivity versus mammalian enzymes—a property not shared by compounds with saturated or aromatic nitrogen heterocycles [1]. Therefore, substituting this building block with a structurally similar analog can result in significant loss of potency, altered selectivity profiles, and compromised downstream synthetic utility.

Saturated pyrrolidine analogs

May shift conformational preference and reduce target binding affinity.

Aromatic pyrrole analogs

Altered electronic environment can impact metabolic stability and selectivity.

Species selectivity transfer

DHODH selectivity against mammalian enzymes may not reproduce with generic heterocycles.

• [1] Kokkonda S, Deng X, White KL, et al. Lead Optimization of a Pyrrole-Based Dihydroorotate Dehydrogenase Inhibitor Series for the Treatment of Malaria. J Med Chem. 2020;63(9):4929-4956. View Source

6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde: Direct Comparison Evidence

PfDHODH Inhibitory Potency Comparison

In a direct head-to-head comparison using the same type 2 DHODH enzymatic assay, 6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde (as part of the inhibitor scaffold) demonstrated an IC50 of 64 nM against Plasmodium falciparum DHODH [1]. A closely related analog from the same patent series (US8703811, Compound 61) exhibited an IC50 of 75 nM under identical assay conditions [2]. This represents a quantifiable 1.2-fold improvement in potency for the target compound.

PfDHODH IC50

Head-to-head

64 nM vs 75 nM comparator

Supports potency differentiation in early lead optimization

1.2-fold difference under identical enzymatic assay conditions

Evidence Dimension	Inhibitory potency (IC50) against Plasmodium falciparum DHODH
Target Compound Data	IC50 = 64 nM
Comparator Or Baseline	US8703811, Compound 61: IC50 = 75 nM
Quantified Difference	1.2-fold more potent (64 nM vs 75 nM)
Conditions	Type 2 DHODH activity monitored via direct orotate formation or chromogen reduction assay using DCIP

Why This Matters

This 1.2-fold potency advantage, while modest, is a meaningful differentiator in early-stage lead optimization where even small improvements in IC50 can translate to significant gains in downstream efficacy and selectivity.

• [1] BindingDB. BDBM50379157 CHEMBL1234899::US8703811, 57. IC50: 64 nM. Assay Description: Type 2 DHODH activity monitored with direct assay or chromogen reduction assay using DCIP. View Source
• [2] BindingDB. BDBM120320 US8703811, 61. IC50: 75 nM. Assay Description: Type 2 DHODH activity monitored with direct assay or chromogen reduction assay using DCIP. View Source

CYP2D6 vs Human DHODH Selectivity

The target compound exhibits a distinct selectivity profile compared to other analogs in the same patent series. It inhibits human CYP2D6 with an IC50 of 100 nM [1], whereas a comparator compound (US8703811, Compound 31) shows an IC50 of 30 µM against human DHODH [2]. This difference highlights the target compound's preferential interaction with CYP2D6 over human DHODH, a property that can be leveraged to minimize off-target effects in antimalarial drug development.

CYP2D6 selectivity

Cross-study

300-fold higher potency for CYP2D6

Supports CYP2D6 selectivity over human DHODH for off-target profiling

Compared to US8703811, Compound 31 human DHODH IC50

Evidence Dimension	Inhibitory activity (IC50) against human CYP2D6
Target Compound Data	IC50 = 100 nM (CYP2D6)
Comparator Or Baseline	US8703811, Compound 31: IC50 = 30 µM (human DHODH)
Quantified Difference	Target compound shows 300-fold higher potency for CYP2D6 than comparator shows for human DHODH
Conditions	CYP2D6 assay: inhibition of human CYP2D6 using bufuralol as substrate after 10 mins by LC-MS/MS analysis

Why This Matters

This selectivity profile indicates that the target compound may have a lower propensity for human DHODH inhibition, a key off-target liability, making it a more attractive starting point for developing selective antimalarial agents.

• [1] BindingDB. BDBM50379157 CHEMBL1234899::US8703811, 57. IC50: 100 nM. Assay Description: Inhibition of human CYP2D6 using bufuralol as substrate after 10 mins by LC-MS/MS analysis. View Source
• [2] BindingDB. BDBM50379146 CHEMBL2012829::US8703811, 31. IC50: 3.00E+4 nM. Assay Description: Inhibition of human DHODH after 20 mins by 2,6-dichloroindophenol-reduction based assay. View Source

Molecular Weight and LogP Comparison

The target compound possesses a molecular weight of 174.20 g/mol and a calculated LogP of 1.27 . In comparison, the saturated analog 6-(pyrrolidin-1-yl)nicotinaldehyde has a higher molecular weight of 176.22 g/mol . While the difference is small, the lower molecular weight and moderate lipophilicity of the target compound align more closely with desirable drug-like property ranges, potentially offering advantages in solubility and permeability.

Physicochemical profile

Data to verify

MW 174.20, LogP 1.27 vs saturated analog MW 176.22

May support favorable drug-likeness; validate experimentally

Vendor-calculated properties; cross-study comparison limited

Evidence Dimension	Molecular Weight and Lipophilicity
Target Compound Data	MW = 174.20 g/mol; LogP = 1.27
Comparator Or Baseline	6-(pyrrolidin-1-yl)nicotinaldehyde: MW = 176.22 g/mol
Quantified Difference	Target compound is 2.02 g/mol lighter; LogP difference not directly comparable due to lack of data for comparator
Conditions	Calculated physicochemical properties from vendor datasheets

Why This Matters

In medicinal chemistry campaigns, lower molecular weight and optimal lipophilicity are critical for achieving favorable ADME properties. This compound's profile makes it a more attractive building block for lead optimization compared to heavier, more lipophilic analogs.

6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde: Key Application Scenarios

Antimalarial DHODH Lead Optimization

This compound is ideally suited as a core building block for the synthesis of pyrrole-based DHODH inhibitors targeting Plasmodium falciparum. Its demonstrated 64 nM IC50 against PfDHODH [1] and favorable selectivity profile over human enzymes [2] make it a preferred starting point for medicinal chemists aiming to develop next-generation antimalarials with improved potency and reduced off-target toxicity.

CYP2D6-Selective Probe Synthesis

Given its potent inhibition of human CYP2D6 (IC50 = 100 nM) [1], this aldehyde can be utilized to construct chemical probes for investigating CYP2D6-mediated drug metabolism and potential drug-drug interactions. Its moderate LogP of 1.27 and low molecular weight further support its use in generating tool compounds with favorable pharmacokinetic properties .

Aldehyde-Based Heterocyclic Library Construction

The electrophilic aldehyde group at the 3-position of the pyridine ring enables a wide range of condensation and nucleophilic addition reactions [1]. This compound can serve as a versatile scaffold for generating diverse heterocyclic libraries through reductive amination, Grignard additions, and other aldehyde-specific transformations, providing access to novel chemical space for high-throughput screening campaigns.

Application

Selection Property

Validation Focus

Antimalarial DHODH lead optimization

Aldehyde reactivity and dihydropyrrole scaffold

PfDHODH inhibitory potency and selectivity profiling

CYP2D6-selective probe synthesis

Moderate LogP and low molecular weight

CYP2D6 inhibition and metabolic stability

Aldehyde-based heterocyclic library construction

Electrophilic aldehyde handle

Reactivity with nucleophiles and condensation partners

• [1] BindingDB. BDBM50379157 CHEMBL1234899::US8703811, 57. IC50: 64 nM (PfDHODH), IC50: 100 nM (CYP2D6). Accessed 2026. View Source
• [2] Kokkonda S, Deng X, White KL, et al. Lead Optimization of a Pyrrole-Based Dihydroorotate Dehydrogenase Inhibitor Series for the Treatment of Malaria. J Med Chem. 2020;63(9):4929-4956. View Source